Cas no 59804-27-2 (2-Thiophenecarboxylic acid, 3-[(methylamino)sulfonyl]-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-[(methylamino)sulfonyl]-, methyl ester
• CAS No: 59804-27-2
• MF: C₇H₉NO₄S₂
• MW: 235.28065943718
• CID: 4057189
• PubChem ID: 12906749
• Update Time: 2025-04-22

2-Thiophenecarboxylic acid, 3-[(methylamino)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-[(methylamino)sulfonyl]-, methyl ester
• METHYL 3-[(METHYLAMINO)SULFONYL]-2-THIOPHENECARBOXYLATE
• 3-methylsulfamoyl-thiophene-2-carboxylic acid methyl ester
• methyl 3-(methylsulfamoyl)thiophene-2-carboxylate
• GTRUHHWLEREHBP-UHFFFAOYSA-N
• CHEMBL3484644
• 3-methylsulfamoylthiophene-2-carboxylic acid methyl ester
• methyl 3-(N-methylsulfamoyl)thiophene-2-carboxylate
• STK360666
• AKOS000282056
• SCHEMBL11469582
• 59804-27-2

• Inchi： 1S/C7H9NO4S2/c1-8-14(10,11)5-3-4-13-6(5)7(9)12-2/h3-4,8H,1-2H3
• InChI Key： GTRUHHWLEREHBP-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NC)(=O)=O

Computed Properties

• Exact Mass: 234.99730012Da
• Monoisotopic Mass: 234.99730012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 109Ų